Cas no 1804415-99-3 (3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol)

• Product Name: 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol
• CAS No: 1804415-99-3
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4807108
• Update Time: 2025-07-02

3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-2-6(4-14)7(3-12)8(13-5)9(10)11/h2,9,14H,4H2,1H3
• InChI Key： SWYFJNXCZDEROG-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(CO)C=C(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol

Recent Advances in the Study of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol (CAS: 1804415-99-3)

The compound 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol (CAS: 1804415-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the key advancements in understanding this molecule.

One of the primary areas of investigation has been the synthetic pathways for 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol. Researchers have developed novel methodologies to optimize its production, focusing on yield, purity, and scalability. A recent study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis route that significantly reduces the number of steps and by-products, making it more feasible for industrial-scale production. The study also highlighted the importance of the difluoromethyl group in enhancing the compound's metabolic stability and bioavailability.

Pharmacological evaluations of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol have revealed its potential as an inhibitor of specific enzymatic targets. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy as a selective inhibitor of a kinase involved in inflammatory pathways. The compound exhibited nanomolar potency and high selectivity, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, molecular docking studies provided insights into the binding interactions, which could guide further structural optimization.

Another significant development is the exploration of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol in oncology research. Preliminary in vitro studies have shown that the compound induces apoptosis in certain cancer cell lines, particularly those with overexpression of specific oncogenic proteins. Researchers are now investigating its mechanism of action, with early data suggesting modulation of cell cycle regulators and stress response pathways. These findings position the compound as a promising candidate for further preclinical evaluation.

Despite these advancements, challenges remain in the development of 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on derivatization to improve these properties while maintaining the core pharmacophore. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 3-Cyano-2-(difluoromethyl)-6-methylpyridine-4-methanol (CAS: 1804415-99-3) represents a versatile and promising scaffold in medicinal chemistry. Its recent advancements in synthesis, pharmacological profiling, and therapeutic potential underscore its value as a subject of ongoing research. Future studies will likely focus on translational applications, including in vivo efficacy and safety assessments, to pave the way for clinical development. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for drug discovery.